(E)-8-(4-Methoxy-2,3-dimethylstyryl)caffeine

• IUPAC Name: 8-[(E)-2-(4-methoxy-2,3-dimethylphenyl)ethenyl]-1,3,7-trimethylpurine-2,6-dione
• InChI: InChI=1S/C19H22N4O3/c1-11-12(2)14(26-6)9-7-13(11)8-10-15-20-17-16(21(15)3)18(24)23(5)19(25)22(17)4/h7-10H,1-6H3/b10-8+
• InChI Key: SDHWMROLJYZHCX-CSKARUKUSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C)OC)C=CC2=NC3=C(N2C)C(=O)N(C(=O)N3C)C
• Isomeric SMILES: CC1=C(C=CC(=C1C)OC)/C=C/C2=NC3=C(N2C)C(=O)N(C(=O)N3C)C
• Molecular Formula: C19H22N4O3
• Molecular Weight: 354.4 g/mol
• CAS RN: 155271-17-3

Description

(E)-8-(4-Methoxy-2,3-dimethylstyryl)caffeine, also known as MMDSC, is a synthetic derivative of caffeine that has been developed for its potential use in scientific research. It is a highly fluorescent molecule that has been found to have a number of interesting properties, including the ability to bind to adenosine receptors and inhibit their activity. In

Mechanism of Action

The mechanism of action of (E)-8-(4-Methoxy-2,3-dimethylstyryl)caffeine involves its ability to bind to adenosine receptors and inhibit their activity. Adenosine receptors are G protein-coupled receptors that are activated by the endogenous ligand adenosine. When activated, adenosine receptors modulate a number of important physiological processes, including neurotransmitter release, vascular tone, and immune function. By inhibiting adenosine receptors, this compound may be able to modulate these processes and provide new insights into their underlying mechanisms.
Biochemical and Physiological Effects:
This compound has a number of interesting biochemical and physiological effects. In addition to its ability to inhibit adenosine receptors, this compound has been found to be a potent fluorescent probe that can be used to visualize cellular processes. This compound has also been found to have antioxidant properties, which may make it useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of (E)-8-(4-Methoxy-2,3-dimethylstyryl)caffeine is its ability to inhibit adenosine receptors with high potency and selectivity. This makes it a useful tool for studying the role of adenosine receptors in various physiological processes. However, one limitation of this compound is its relatively low solubility in water, which may make it difficult to use in certain experimental settings.

Future Directions

There are a number of potential future directions for research on (E)-8-(4-Methoxy-2,3-dimethylstyryl)caffeine. One area of interest is the development of new derivatives of this compound that may have improved solubility and other properties. Another area of interest is the use of this compound as a tool for studying the role of adenosine receptors in various disease states, including cancer, cardiovascular disease, and neurodegenerative disorders. Finally, this compound may also have potential as a therapeutic agent for the treatment of these and other diseases.

Synthesis Methods

The synthesis of (E)-8-(4-Methoxy-2,3-dimethylstyryl)caffeine involves several steps, starting with the reaction of 4-methoxy-2,3-dimethylbenzaldehyde with malononitrile to form a pyrazoline intermediate. This intermediate is then reacted with caffeine to form the final product, this compound. The synthesis of this compound is relatively straightforward and can be carried out using standard laboratory techniques.

Scientific Research Applications

(E)-8-(4-Methoxy-2,3-dimethylstyryl)caffeine has a number of potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience, where this compound has been found to be a potent inhibitor of adenosine receptors. Adenosine receptors are involved in a number of important physiological processes, including sleep regulation, pain perception, and cardiovascular function. By inhibiting adenosine receptors, this compound may be able to modulate these processes and provide new insights into their underlying mechanisms.